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Compound of Interest

Compound Name: 5-MeO-pyr-T

Cat. No.: B8821381

For researchers, scientists, and drug development professionals, the responsible handling and
disposal of novel research chemicals are paramount to ensuring laboratory safety and
environmental protection. 5-Methoxy-N,N-tetramethylenetryptamine (5-MeO-pyr-T), a lesser-
known psychedelic tryptamine, lacks specific, officially mandated disposal protocols.[1] In the
absence of explicit guidelines, it is critical to adhere to established best practices for hazardous
chemical waste management. This guide provides a procedural framework for the safe
handling and disposal of 5-MeO-pyr-T, drawing upon general principles for tryptamine
compounds.

Pre-Disposal Handling and Storage: A Foundation of
Safety

Proper containment and labeling of 5-MeO-pyr-T waste are the initial, crucial steps toward safe
disposal.

Key Handling Procedures:

o Segregation: Isolate 5-MeO-pyr-T waste from all other laboratory waste streams. It is
particularly important to prevent contact with incompatible materials, such as strong oxidizing
agents.

» Containerization: Utilize a designated, leak-proof waste container constructed from a
material chemically compatible with tryptamines.
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e Labeling: The waste container must be unequivocally labeled as "Hazardous Waste" and
include the full chemical name: "5-Methoxy-N,N-tetramethylenetryptamine” or "5-MeO-pyr-
T," along with its CAS Number (3949-14-2).[2] The date of initial waste accumulation should
also be clearly marked.

o Storage: Store the sealed waste container in a cool, dry, and well-ventilated area, shielded
from heat and direct sunlight. Access to this storage area should be restricted to authorized
personnel.[3]

Step-by-Step Disposal Protocol

The disposal of 5-MeO-pyr-T must be conducted in accordance with local, state, and federal
regulations and should be managed through your institution's Environmental Health and Safety
(EHS) office or a certified hazardous waste disposal contractor.[3][4][5]

o Consult Institutional Guidelines: Before initiating any disposal process, contact your
institution's EHS office to understand their specific procedures for handling and disposing of
novel or uncharacterized research chemicals.

» Review Analogous Safety Data Sheets (SDS): While a specific SDS for 5-MeO-pyr-T may
not be readily available, reviewing the SDS for structurally similar compounds like tryptamine
can provide valuable insights into potential hazards and handling precautions.[4]

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
goggles, a lab coat, and chemical-resistant gloves, when handling 5-MeO-pyr-T waste.[6]

o Waste Manifesting: Accurately complete all required hazardous waste manifest forms as
provided by your EHS office or waste disposal vendor. This documentation is essential for
regulatory compliance.

e Scheduled Pickup: Arrange for the collection of the hazardous waste by authorized
personnel from your EHS department or the contracted disposal company.

Quantitative Data

Due to the limited research on 5-MeO-pyr-T, extensive quantitative data is not available. The
following table summarizes the known physical and chemical properties.
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Property Value Source
CAS Number 3949-14-2 [2]
Molecular Formula C15H20N20 [7]
Molar Mass 244.338 g/mol [7]
] ] 164 to 167 °C (hydrochloride
Melting Point [21[7]
salt)
Boiling Point 160 to 170 °C (at 0.05 mmHQ) 2171

Experimental Protocols

Specific experimental protocols for the disposal of 5-MeO-pyr-T have not been published. The
recommended procedure is based on the general principles of hazardous waste management
for research chemicals.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of 5-MeO-pyr-T.

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 5-MeO-pyr-T.

It is imperative to underscore that this guidance is based on general laboratory safety principles
and in the absence of specific regulations for 5-MeO-pyr-T. Always prioritize the directives of
your institution's EHS office and adhere to all applicable local, state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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